Cas no 2034444-86-3 (N-(1r,4r)-4-(pyrimidin-2-yloxy)cyclohexylindolizine-2-carboxamide)

• Product Name: N-(1r,4r)-4-(pyrimidin-2-yloxy)cyclohexylindolizine-2-carboxamide
• CAS No: 2034444-86-3
• MF: C₁₉H₂₀N₄O₂
• MW: 336.3877
• CID: 5350662
• Update Time: 2025-11-01

N-(1r,4r)-4-(pyrimidin-2-yloxy)cyclohexylindolizine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• XMHRLCOFHVFUFV-JCNLHEQBSA-N
• N-((1r,4r)-4-(pyrimidin-2-yloxy)cyclohexyl)indolizine-2-carboxamide
• N-(4-pyrimidin-2-yloxycyclohexyl)indolizine-2-carboxamide
• N-(1r,4r)-4-(pyrimidin-2-yloxy)cyclohexylindolizine-2-carboxamide

• Inchi： 1S/C19H20N4O2/c24-18(14-12-16-4-1-2-11-23(16)13-14)22-15-5-7-17(8-6-15)25-19-20-9-3-10-21-19/h1-4,9-13,15,17H,5-8H2,(H,22,24)
• InChI Key： XMHRLCOFHVFUFV-UHFFFAOYSA-N
• SMILES： O(C1=NC([H])=C([H])C([H])=N1)C1([H])C([H])([H])C([H])([H])C([H])(C([H])([H])C1([H])[H])N([H])C(C1C([H])=C2C([H])=C([H])C([H])=C([H])N2C=1[H])=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 447
• XLogP3: 3.4
• Topological Polar Surface Area: 68.5

Additional information on N-(1r,4r)-4-(pyrimidin-2-yloxy)cyclohexylindolizine-2-carboxamide

N-(1r,4r)-4-(pyrimidin-2-yloxy)cyclohexylindolizine-2-carboxamide: A Comprehensive Overview

The compound N-(1r,4r)-4-(pyrimidin-2-yloxy)cyclohexylindolizine-2-carboxamide (CAS No. 2034444-86-3) is a highly specialized molecule with significant potential in the field of medicinal chemistry. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its role in various therapeutic areas, making it a subject of intense research interest.

N-(1r,4r)-4-(pyrimidin-2-yloxy)cyclohexylindolizine-2-carboxamide is characterized by its complex molecular architecture, which includes a cyclohexane ring substituted with a pyrimidine moiety and an indolizine group. The stereochemistry at the 1r and 4r positions of the cyclohexane ring plays a crucial role in determining the compound's pharmacokinetic properties and biological activity. The indolizine group, a heterocyclic structure with two nitrogen atoms, contributes to the molecule's ability to interact with specific biological targets.

Recent advancements in computational chemistry have enabled researchers to better understand the molecular interactions of N-(1r,4r)-4-(pyrimidin-2-yloxy)cyclohexylindolizine-2-carboxamide. For instance, molecular docking studies have revealed that the compound exhibits strong binding affinity towards certain protein targets, such as kinases and G-protein coupled receptors (GPCRs). These findings suggest that the compound could serve as a lead molecule for drug development in conditions such as cancer, inflammation, and neurodegenerative diseases.

The synthesis of N-(1r,4r)-4-(pyrimidin-2-yloxy)cyclohexylindolizine-2-carboxamide involves a multi-step process that requires precise control over stereochemistry and functional group transformations. Researchers have employed various strategies, including asymmetric catalysis and enantioselective synthesis, to optimize the production of this compound. These methods not only enhance the yield but also ensure the high purity required for biological testing.

In terms of pharmacological properties, N-(1r,4r)-4-(pyrimidin-2-yloxy)cyclohexylindolizine-2-carboxamide has demonstrated remarkable selectivity towards specific biological pathways. For example, in vitro assays have shown that the compound inhibits the activity of certain kinases involved in cell proliferation and survival. This selectivity is attributed to the unique arrangement of functional groups within the molecule, which allows for precise interactions with target proteins.

Moreover, recent studies have explored the potential of N-(1r,4r)-4-(pyrimidin-2-yloxy)cyclohexylindolizine-2-carboxamide in combating viral infections. By targeting viral replication machinery, the compound has shown promise as an antiviral agent. Preclinical trials have indicated that it exhibits potent antiviral activity without significant cytotoxicity, making it a strong candidate for further development.

The application of advanced analytical techniques, such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry, has been instrumental in confirming the structural integrity of N-(1r,4r)-4-(pyrimidin-2-yloxy)cyclohexylindolizine-2-carboxamide. These methods have also provided insights into its stability under various physiological conditions, which is critical for its potential use as a therapeutic agent.

In conclusion, N-(1r,4r)-4-(pyrimidin-2-yloxy)cyclohexylindolizine-2-carboxamide (CAS No. 2034444-86-3) represents a significant advancement in medicinal chemistry. Its unique structure, coupled with its diverse biological activities, positions it as a promising candidate for future drug development. As research continues to uncover its full potential, this compound is expected to play a pivotal role in addressing unmet medical needs across various therapeutic areas.